Cas no 10022-47-6 (Ammonium chromium(III)sulfate dodecahydrate)

• Product Name: Ammonium chromium(III)sulfate dodecahydrate
• CAS No: 10022-47-6
• MF: CrH₃₀NO₂₀S₂
• MW: 480.359002590179
• CID: 86239
• PubChem ID: 73425430
• Update Time: 2025-04-18

Ammonium chromium(III)sulfate dodecahydrate Chemical and Physical Properties

Names and Identifiers

• Ammonium chromium(III)sulfate dodecahydrate
• AMMONIUM CHROMIUM(III) SULFATE 12-WATER
• chromic ammonium sulfate
• CHROMIUM(III) AMMONIUM SULFATE 12-WATER
• Ammonium chromium sulfate ((NH4)Cr(SO4)2) dodecahydrate
• 501DQ4609S
• Ammonium chromic sulfate dodecahydrate [MI]
• Ammonium bis(sulfate) chromium dodecahydrate
• Q27260730
• UNII-501DQ4609S
• azanium;chromium(3+);hydrogen sulfate;dodecahydrate
• Ammonium chromium disulfate dodecahydrate
• Sulfuric acid, ammonium chromium(3+) salt (2:1:1), dodecahydrate
• 10022-47-6
• Ammonium chrome alum dodecahydrate
• Ammonium chromic sulfate dodecahydrate

• MDL： MFCD00156120
• Inchi： 1S/Cr.H3N.2H2O4S.12H2O/c;;2*1-5(2,3)4;;;;;;;;;;;;/h;1H3;2*(H2,1,2,3,4);12*1H2/q+3;;;;;;;;;;;;;;;/p-1
• InChI Key： XIVUXDNQPIGCAP-UHFFFAOYSA-M
• SMILES： [Cr+3].S(=O)(=O)([O-])O.S(=O)(=O)([O-])O.O.O.O.O.O.O.O.O.O.O.O.O.[NH4+]

Computed Properties

• Exact Mass: 478.00500
• Monoisotopic Mass: 480.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 76
• Covalently-Bonded Unit Count: 16
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 185A^2

Experimental Properties

• Color/Form: Green powder or dark purple crystal
• Density: 1,72 g/cm3
• Melting Point: hydrated form: 94℃ [HAW93]
• PSA: 288.04000
• LogP: -0.90980
• Solubility: Soluble in water.

Ammonium chromium(III)sulfate dodecahydrate Security Information

• Hazardous Material transportation number：UN3288
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• HazardClass：6.1
• PackingGroup：II
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1